Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

Ethyl 3-amino-5-fluorobenzoate structure

850807-08-8 structure

Product Name:Ethyl 3-amino-5-fluorobenzoate

CAS No:850807-08-8

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD05864359

CID:1082188

PubChem ID:2758794

Update Time:2025-04-20

Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-5-fluorobenzoate
- AKOS005259226
- 850807-08-8
- SCHEMBL977094
- Ethyl 3-fluoro-5-aminobenzoate
- MB03645
- Ethyl 5-Amino-3-fluorobenzoate
- ethyl3-amino-5-fluorobenzoate
- 5-amino-3-fluorobenzoic acid ethyl ester
- MFCD05864359
- EN300-6511413
- WWQHGHVXYIMKGU-UHFFFAOYSA-N
- DB-088089
- BBL101512
- STL555308
- MDL： MFCD05864359
- Inchi： 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
- InChI Key： WWQHGHVXYIMKGU-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

Exact Mass: 183.06955672g/mol
Monoisotopic Mass: 183.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52.3Å²

Ethyl 3-amino-5-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	022026-1g	Ethyl 3-amino-5-fluorobenzoate	850807-08-8		1g	￡98.00	2022-03-01
Alichem	A015002715-1g	Ethyl 3-amino-5-fluorobenzoate	850807-08-8	97%	1g	$1564.50	2023-08-31
abcr	AB546543-1 g	5-Amino-3-fluorobenzoic acid ethyl ester; .	850807-08-8		1g	€237.50	2023-04-13
Enamine	EN300-6511413-0.05g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.05g	$348.0	2023-05-31
Enamine	EN300-6511413-0.1g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.1g	$364.0	2023-05-31
Enamine	EN300-6511413-0.25g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.25g	$381.0	2023-05-31
Enamine	EN300-6511413-0.5g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.5g	$397.0	2023-05-31
Enamine	EN300-6511413-1.0g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		1g	$414.0	2023-05-31
Enamine	EN300-6511413-2.5g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		2.5g	$810.0	2023-05-31
Enamine	EN300-6511413-5.0g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		5g	$1199.0	2023-05-31

Ethyl 3-amino-5-fluorobenzoate Related Literature

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Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

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5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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